![molecular formula C20H22ClN5O2 B2935869 N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2-(4-chlorophenoxy)-2-methylpropanamide CAS No. 1428355-92-3](/img/structure/B2935869.png)
N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2-(4-chlorophenoxy)-2-methylpropanamide
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Description
N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2-(4-chlorophenoxy)-2-methylpropanamide is a useful research compound. Its molecular formula is C20H22ClN5O2 and its molecular weight is 399.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Research on pyrrole-imidazole polyamides and pyridazine derivatives reveals a focus on synthesizing new compounds with potential antimicrobial, antitumor, and herbicidal activities. For instance, studies have explored the synthesis of thienopyrimidine derivatives and their pronounced antimicrobial activity (Bhuiyan et al., 2006), pyridazine derivatives for various reactions and potential applications (Deeb et al., 1992), and the investigation of pyridazinone herbicides' modes of action (Hilton et al., 1969).
Antimicrobial and Antitumor Activities
Several studies have reported on the antimicrobial and antitumor potentials of novel synthesized compounds. For example, the antimicrobial and anticancer evaluation of new pyrimidinone and oxazinone derivatives fused with thiophene rings, using 2-chloro-6-ethoxy-4-acetylpyridine as starting material, showed significant activity (Hossan et al., 2012). Additionally, the molecular docking and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives also highlighted their potential in antimicrobial and antioxidant applications (Flefel et al., 2018).
Investigation into Cellular Permeability
Research into pyrrole-imidazole (Py-Im) polyamides has also delved into their cellular permeability, an important factor in their effectiveness as gene therapy agents. A study investigating the relative cellular permeability of DNA-binding pyrrole-imidazole polyamides found that certain linkers significantly affected their ability to penetrate cells, influencing their potential therapeutic applications (Liu & Kodadek, 2009).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-2-methyl-N-[2-[(6-pyrrol-1-ylpyridazin-3-yl)amino]ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClN5O2/c1-20(2,28-16-7-5-15(21)6-8-16)19(27)23-12-11-22-17-9-10-18(25-24-17)26-13-3-4-14-26/h3-10,13-14H,11-12H2,1-2H3,(H,22,24)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEBITHPQPGOCHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NCCNC1=NN=C(C=C1)N2C=CC=C2)OC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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